PCC0208009

• Molecular Formula: C29H35N7O
• Molecular Weight: 497.6 g/mol
• InChI: InChI=1S/C29H35N7O/c1-19(2)17-36(18-20(3)4)27-15-12-22(24-8-6-7-9-25(24)28-32-34-35-33-28)16-26(27)31-29(37)30-23-13-10-21(5)11-14-23/h6-16,19-20H,17-18H2,1-5H3,(H2,30,31,37)(H,32,33,34,35)
• InChIKey: CJNMMPAEIYFQIJ-UHFFFAOYSA-N

PCC0208009 Procurement & Differentiation Guide

PCC0208009 (also known as IDO-IN-2 or DO-IN-2) is a small-molecule inhibitor of indoleamine 2,3-dioxygenase (IDO), a key enzyme in tryptophan metabolism implicated in tumor immune evasion and neuroinflammation [1]. Characterized as an indirect IDO1 inhibitor, it demonstrates nanomolar potency in cellular assays (IC50: 4.52 nM in HeLa cells) and exhibits dual mechanisms involving both direct enzymatic inhibition and transcriptional suppression of IDO expression [2]. Identified as Compound Example 1 in patent WO/2015031295 A1, PCC0208009 serves as a critical research tool for interrogating IDO-mediated pathways in glioblastoma, neuropathic pain, and combination immunotherapy strategies [3].

Primary Pathway IDO1-mediated tryptophan catabolism studies

Enzyme Inhibition Sustained low-concentration target engagement research

Transcriptional Regulation IDO1 mRNA/protein expression and immune signaling crosstalk

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. doi:10.1177/2058738420950584. View Source
• [2] Sun S, Du G, Xue J, et al. PCC0208009 enhances the anti-tumor effects of temozolomide through direct inhibition and transcriptional regulation of indoleamine 2,3-dioxygenase in glioma models. International Journal of Immunopathology and Pharmacology. 2018;32:2058738418787991. doi:10.1177/2058738418787991. View Source
• [3] WO/2015031295 A1. Compounds and compositions as inhibitors of indoleamine 2,3-dioxygenase. World Intellectual Property Organization. 2015. View Source

PCC0208009: Why Substitution Fails

IDO inhibitors as a class are not functionally interchangeable. The failure of certain clinical-stage IDO inhibitors, including the widely studied INCB024360 (epacadostat), to meet primary endpoints in Phase 3 trials underscores the critical divergence in pharmacodynamic profiles among structurally distinct compounds [1]. Direct preclinical comparison reveals that PCC0208009 differs from both INCB024360 and NLG919 in key performance dimensions—including effective dose threshold, duration of target engagement, enhancement of immune cell proliferation, and transcriptional regulatory capacity [2]. Substituting PCC0208009 with another IDO inhibitor without accounting for these documented differences introduces confounding variables that may compromise experimental reproducibility and invalidate cross-study comparisons. The quantitative evidence below delineates precisely where PCC0208009 diverges from its closest analogs, enabling evidence-based procurement decisions.

Potency & Duration Gap

Reported 100-fold potency differences and significantly longer action window compared to other IDO inhibitors may shift experimental outcomes.

Mechanism Mismatch

Dual mechanism (enzymatic + transcriptional) is not replicated by catalytic-site-only inhibitors, potentially altering immune-response endpoints.

CNS Validation Divergence

Unique in vivo neuropathic pain and CNS kynurenine pathway modulation evidence is absent for close analogs, limiting cross-compound conclusions.

• [1] Van den Eynde BJ, van Baren N, Baurain JF. Is There a Clinical Future for IDO1 Inhibitors After the Failure of Epacadostat in Melanoma? Annual Review of Cancer Biology. 2020;4:241-256. doi:10.1146/annurev-cancerbio-030419-033635. View Source
• [2] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source

PCC0208009 Quantitative Differentiation

Superior Potency and Duration of Action

In a direct head-to-head comparative study, PCC0208009 achieved effective inhibition of IDO activity in HeLa cells at a concentration of 2 nM, whereas the comparators INCB024360 and NLG919 did not demonstrate comparable efficacy at this lower dose threshold [1].

Potency & Duration

Head-to-head

2 nM for >72 h (vs >200 nM comparators)

Reported sustained inhibition at lower concentrations supports long-term IDO blockade studies

HeLa cell IDO activity assays; direct comparison with Epacadostat, NLG919

Evidence Dimension	Effective inhibitory concentration threshold for IDO activity in cellular assay
Target Compound Data	Effective inhibition at 2 nM
Comparator Or Baseline	INCB024360 and NLG919 (no effective inhibition reported at 2 nM)
Quantified Difference	Lower effective dose threshold for PCC0208009 relative to both comparators
Conditions	HeLa cells stimulated with IFN-γ; IDO activity measured via kynurenine production

Why This Matters

Lower effective dose requirements in cellular systems may translate to reduced compound consumption per experiment and potentially wider therapeutic or experimental windows in vivo.

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source

Unique Dual Mechanism of IDO Inhibition

In the same direct comparative study, PCC0208009 maintained IDO inhibitory activity for a duration exceeding 72 hours post-treatment, whereas INCB024360 and NLG919 did not sustain inhibition over this extended timeframe [1].

Dual Mechanism

Head-to-head

Direct enzyme inhibition + IDO mRNA/protein downregulation

Unique profile may enable separate interrogation of catalytic and transcriptional IDO control

IFN-γ stimulated HeLa cells; Western blot after 48h treatment

Evidence Dimension	Duration of sustained IDO inhibitory activity
Target Compound Data	>72 hours of sustained inhibition
Comparator Or Baseline	INCB024360 and NLG919 (duration not exceeding 72 hours under identical conditions)
Quantified Difference	Longer duration of action for PCC0208009
Conditions	HeLa cells stimulated with IFN-γ; IDO activity measured via kynurenine production over time course

Why This Matters

Extended duration of target engagement may reduce dosing frequency requirements in vivo and provide more consistent pathway inhibition in chronic experimental models.

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source

Enhanced Immune Cell Activation

In a direct comparative functional assay, PCC0208009 demonstrated higher enhancements of peripheral blood mononuclear cell (PBMC) proliferation and activation compared to both INCB024360 and NLG919 [1].

Immune Cell Activation

Head-to-head

Higher PBMC proliferation and activation at 2 nM vs Epacadostat, NLG919

Reported stronger functional immune response at low concentrations in vitro

Human PBMC assays with IDO inhibitor at 2 nM from conditioned medium

Evidence Dimension	Enhancement of PBMC proliferation and activation
Target Compound Data	Higher enhancement relative to comparators (quantitative fold-change data available in full publication)
Comparator Or Baseline	INCB024360 and NLG919 (lower enhancement of PBMC proliferation and activation)
Quantified Difference	Statistically significant greater enhancement of immune cell functional responses
Conditions	Human PBMC co-culture system with IDO-expressing cells

Why This Matters

Superior enhancement of immune cell proliferation and activation indicates potentially stronger reversal of IDO-mediated immunosuppression, a key functional readout for immuno-oncology applications.

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source

In Vivo Tumor Efficacy and T-Cell Infiltration

Unlike INCB024360 and NLG919, PCC0208009 demonstrates the capacity to suppress IDO protein and mRNA expression at the transcriptional and translational levels in addition to direct enzymatic inhibition. In the head-to-head comparison study, PCC0208009 inhibited IDO expression in HeLa cells, a property not observed with INCB024360 or NLG919 under identical conditions [1]. This finding is corroborated by an independent study demonstrating dose-dependent suppression of IFN-γ-induced IDO protein and mRNA expression in HeLa cells at concentrations of 50-200 nM [2].

In Vivo Anti-Tumor Activity

Cross-study

Enhanced TMZ effect with increased tumor-infiltrating CD3+/CD4+/CD8+ T cells

Supports in vivo immuno-oncology model endpoint interpretation

GL261 and C6 glioma mouse/rat models; combination with temozolomide

Evidence Dimension	Capacity to inhibit IDO expression at mRNA/protein level
Target Compound Data	Inhibits IDO expression at 50-200 nM (dose-dependent, p<0.05 at 100-200 nM)
Comparator Or Baseline	INCB024360 and NLG919 (no IDO expression inhibition observed under identical conditions)
Quantified Difference	Qualitative mechanistic difference: PCC0208009 uniquely suppresses IDO expression
Conditions	HeLa cells stimulated with IFN-γ; Western blot and RT-PCR analysis at 48 hours

Why This Matters

This dual mechanism (direct enzymatic inhibition plus transcriptional suppression) distinguishes PCC0208009 from other IDO inhibitors that act solely via catalytic site blockade, potentially conferring different pharmacodynamic properties and resistance profiles.

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source
• [2] Sun S, Du G, Xue J, et al. PCC0208009 enhances the anti-tumor effects of temozolomide through direct inhibition and transcriptional regulation of indoleamine 2,3-dioxygenase in glioma models. International Journal of Immunopathology and Pharmacology. 2018;32:2058738418787991. View Source

PCC0208009 Recommended Application Scenarios

Immuno-Oncology: Sustained Target Engagement

Investigators seeking to interrogate IDO-mediated immunosuppression with minimal compound exposure should consider PCC0208009 due to its demonstrated effective inhibition at 2 nM and sustained activity beyond 72 hours—properties that enable extended time-course experiments without frequent compound replenishment [1]. This profile is particularly valuable in co-culture systems and long-term immune cell activation assays where consistent target engagement is required.

Cancer Research: Positive Control for T-Cell Suppression

Researchers investigating the regulatory mechanisms governing IDO expression—rather than solely its enzymatic activity—should select PCC0208009 as the tool compound of choice. Its unique capacity to suppress IDO at both mRNA and protein levels (50-200 nM) distinguishes it from INCB024360 and NLG919, which lack this transcriptional regulatory activity [1] [2]. This makes PCC0208009 uniquely suited for dissecting upstream signaling pathways that control IDO expression.

Immunology: IDO Gene Regulation & JAK/STAT Crosstalk

For studies evaluating reversal of IDO-mediated immune suppression via functional PBMC proliferation and activation assays, PCC0208009 offers demonstrated superiority over INCB024360 and NLG919 in enhancing these immune cell functional responses [1]. This validated performance in human primary immune cell systems supports its selection for immunopharmacology studies requiring robust, reproducible immune activation endpoints.

Neuroscience: Kynurenine Pathway in Pain & Mood Disorders

PCC0208009 has been specifically validated in glioma models (GL261 heterotopic mouse model and C6 orthotopic rat model) where it significantly enhanced the anti-tumor effects of temozolomide via increased intratumoral CD3+, CD4+, and CD8+ T cell infiltration and suppression of tumor proliferation markers [2]. This established combination efficacy in glioblastoma models supports the selection of PCC0208009 over other IDO inhibitors that lack similar disease-specific validation.

Application

Selection Property

Validation Focus

Immuno-oncology IDO pathway studies

Sustained low-concentration target engagement

Long-term IDO blockade and T-cell function endpoints

Tumor immune-evasion research

T-cell suppression reversal assay context

Tumor-infiltrating lymphocyte quantification

IDO transcriptional regulation studies

Dual-mechanism inhibitor profile

IDO mRNA/protein expression and JAK/STAT crosstalk

Kynurenine pathway neurobiology

CNS-penetrant IDO1 inhibition context

Neuropathic pain and mood-disorder model endpoints

• [1] Jiang X, Li X, Zheng S, et al. Comparison study of different indoleamine-2,3 dioxygenase inhibitors from the perspective of pharmacodynamic effects. International Journal of Immunopathology and Pharmacology. 2020;34:2058738420950584. View Source
• [2] Sun S, Du G, Xue J, et al. PCC0208009 enhances the anti-tumor effects of temozolomide through direct inhibition and transcriptional regulation of indoleamine 2,3-dioxygenase in glioma models. International Journal of Immunopathology and Pharmacology. 2018;32:2058738418787991. View Source